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Compound of Interest

Compound Name: (-)-Corey lactone benzoate

Cat. No.: B132249

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

(-)-Corey lactone benzoate is a chiral intermediate crucial for the synthesis of prostaglandins

and their analogs, which are vital in drug development for various therapeutic areas, including

cardiovascular and ocular diseases.[1] Proper handling and storage of this compound are

paramount to ensure its stability, purity, and the safety of laboratory personnel. These

application notes provide detailed protocols and guidelines for the appropriate management of

(-)-Corey lactone benzoate in a research and development setting.

2. Compound Information

w

Chemical Name: (3aR,4S,5R,6aS)-5-(benzoyloxy)hexahydro-4-(hydroxymethyl)-2H-
cyclopenta[b]furan-2-one[2]

CAS Number: 39746-00-4[3][4]

Molecular Formula: C1sH1605[2][4]

Molecular Weight: 276.28 g/mol [4][5]

Appearance: Colorless to light orange or white to off-white crystalline powder.[3][6]

. Quantitative Data Summary
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The following tables summarize the key quantitative data for (-)-Corey lactone benzoate.

Table 1: Storage and Stability

Parameter Value Reference
Storage Temperature Deep freeze (below -20°C) [3]
Long-term Stability > 4 years at -20°C [2]

. N Not recommended for more
Aqueous Solution Stability [2]
than one day

Container Tightly closed container [4]

Storage Environment Dry and well-ventilated place [4]

Table 2: Solubility Data

Solvent Solubility Reference
Ethanol ~39.7 mg/mL [2]

DMSO ~25.3 mg/mL [2]
Dimethyl Formamide (DMF) ~40.3 mg/mL [2]

PBS (pH 7.2) ~60 pg/mL [2]
Chloroform Slightly soluble [11[7]
Methanol Slightly soluble [11[7]

4. Experimental Protocols
4.1. Protocol for Preparation of Stock Solutions

This protocol details the steps for preparing a stock solution of (-)-Corey lactone benzoate in
an organic solvent.

o Materials:
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[e]

(-)-Corey lactone benzoate

o

Anhydrous organic solvent of choice (e.g., DMSO, DMF, Ethanol)

[¢]

Inert gas (e.g., Argon or Nitrogen)

Volumetric flask

[¢]

[e]

Analytical balance

o

Pipettes

e Procedure:

o

Equilibrate the (-)-Corey lactone benzoate container to room temperature before opening
to prevent moisture condensation.

o Weigh the desired amount of the crystalline solid on an analytical balance.
o Transfer the solid to a volumetric flask.

o Add a portion of the chosen organic solvent to the flask.

o Purge the solvent and the flask headspace with an inert gas.[2]

o Agitate the mixture to dissolve the solid completely. Gentle warming or sonication may be
applied if necessary.

o Once dissolved, add the solvent to the final volume.

o Store the stock solution at -20°C or -80°C in a tightly sealed container. For long-term
storage, aliquoting is recommended to avoid repeated freeze-thaw cycles.

4.2. Protocol for Assessment of AqQueous Solution Stability

This protocol outlines a method to assess the short-term stability of (-)-Corey lactone
benzoate in an aqueous buffer.

o Materials:
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[e]

(-)-Corey lactone benzoate stock solution in a water-miscible organic solvent (e.g.,
DMSO)

[e]

Aqueous buffer (e.g., PBS, pH 7.2)

o

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g.,
C18)

Incubator or water bath

o

e Procedure:

o Prepare a fresh aqueous solution of (-)-Corey lactone benzoate by diluting the stock
solution with the aqueous buffer to the desired final concentration. Ensure the final
concentration of the organic solvent is minimal to avoid physiological effects in biological
assays.[2]

o Immediately after preparation (T=0), inject an aliquot of the solution into the HPLC system
to obtain an initial purity profile and peak area.

o Incubate the remaining aqueous solution at the desired temperature (e.g., room
temperature or 37°C).

o At specified time points (e.g., 1, 2, 4, 8, and 24 hours), take aliquots of the solution and
analyze by HPLC.

o Compare the peak area of the (-)-Corey lactone benzoate at each time point to the initial
peak area at T=0 to determine the percentage of degradation over time. It is not
recommended to store aqueous solutions for more than one day.[2]

5. Safety and Handling Precautions

(-)-Corey lactone benzoate is harmful if swallowed and may cause eye, skin, and respiratory
tract irritation.[3] The toxicological properties of this material have not been fully investigated.[3]

o Personal Protective Equipment (PPE):
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o Wear appropriate chemical-resistant gloves, laboratory coat, and safety goggles or a face
shield.[3]

e Engineering Controls:

o Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
generation and inhalation.[3][4]

o Facilities should be equipped with an eyewash station and a safety shower.[3]

e Handling Procedures:

o Avoid contact with eyes, skin, and clothing.[3]

o Minimize dust generation and accumulation.[3]

o Wash hands thoroughly after handling.[3]

o First Aid Measures:

o Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical
attention.[3]

o Skin: Remove contaminated clothing and wash the affected area with soap and water.
Seek medical aid if irritation develops.[3]

o Ingestion: If swallowed, do not induce vomiting. Seek immediate medical attention.[3][4]

o Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[3][4]

6. Visualization
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Receiving and Initial Storage

Receive (-)-Corey lactone benzoate

Inspect container for damage

(Slave immediately at <= -20°C in a dry, well-ventilated area)

For Use

Handling and :"reparation

(Equilibrale container to room lemperature) |

Weigh required amount in a fume hood
T °a Safety Precautions " - “90,
(Dlssolve in appropriate solvent under inert gas) Wear appropriate PPE (Gloves, Goggles, Lab Coat) Use adequate ventilation (Fume Hood) Avoid dust formation and inhalation Wash hands thoroughly after handling

Store stock solution at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for Handling and Storage of (-)-Corey lactone benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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